Cas no 76411-12-6 (1,1'-Biphenyl, 2,2',4,6,6'-pentamethyl-)

1,1'-Biphenyl, 2,2',4,6,6'-pentamethyl- structure
76411-12-6 structure
Product name:1,1'-Biphenyl, 2,2',4,6,6'-pentamethyl-
CAS No:76411-12-6
MF:C17H20
MW:224.340704917908
CID:537840
PubChem ID:11299070

1,1'-Biphenyl, 2,2',4,6,6'-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2,2',4,6,6'-pentamethyl-
    • 2-(2,6-dimethylphenyl)-1,3,5-trimethylbenzene
    • 2,2',4,6,6'-Pentamethylbiphenyl
    • DTXSID20461634
    • 76411-12-6
    • Inchi: InChI=1S/C17H20/c1-11-9-14(4)17(15(5)10-11)16-12(2)7-6-8-13(16)3/h6-10H,1-5H3
    • InChI Key: NBMSFHLCBFLKCW-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=CC=C1)C)C2=C(C=C(C=C2C)C)C

Computed Properties

  • Exact Mass: 224.156500638g/mol
  • Monoisotopic Mass: 224.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų
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